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Compound of Interest

Compound Name: 4-Methyltryptophan

Cat. No.: B3028809

Abstract

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-Methyltryptophan, a significant analog of the essential amino acid L-
tryptophan. Designed for researchers, scientists, and professionals in drug development, this
document delves into the structural, solubility, ionization, spectroscopic, and stability
characteristics of 4-Methyltryptophan. By integrating theoretical principles with actionable
experimental protocols, this guide serves as an essential resource for the effective application
and analysis of this compound in research and development settings.

Introduction

4-Methyltryptophan is a derivative of tryptophan characterized by a methyl group substitution
at the 4-position of the indole ring. This modification, while seemingly minor, can significantly
influence the molecule's steric and electronic properties, thereby altering its biological activity
and behavior in various chemical systems. A thorough understanding of its physicochemical
properties is paramount for its application in fields such as medicinal chemistry, biochemistry,
and pharmacology, where it is often used as a tool to probe protein structure and function or as
a precursor in the synthesis of novel therapeutic agents. This guide provides a detailed
examination of these properties, offering both foundational knowledge and practical
methodologies for their assessment.
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Molecular Structure and Core Properties

A solid understanding of the fundamental molecular and physical properties of 4-
Methyltryptophan is the cornerstone of its effective use and analysis.

Chemical Identity
¢ I[UPAC Name: (2S)-2-amino-3-(4-methyl-1H-indol-3-yl)propanoic acid[1]

Synonyms: 4-Me-Trp, 4-Methyl-L-tryptophan

CAS Number: 33468-33-6[1]

Molecular Formula: C12H1aN202[1]

Molecular Weight: 218.25 g/mol [1]

Structural Representation

The structure of 4-Methyltryptophan is depicted below, highlighting the key functional groups:
the a-amino group, the a-carboxylic acid group, and the 4-methylindole side chain.
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Workflow for Solubility Determination

Gdd excess 4-Methyltryptophan to wate)

unilibrate in shaker bath (24—48hD

Centrifuge to separate solid

:

Filter supernatant (0.22 um)

Dilute aliquot

Analyze by HPLC-UV

:

Calculate solubility
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Spectroscopic Analysis Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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